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Compound of Interest

Compound Name: 5,7-Dihydroxychromone

Cat. No.: B1664638

The following guide provides essential safety and logistical information for the proper disposal
of 5,7-Dihydroxychromone, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Hazard Assessment and Safety Information

While 5,7-Dihydroxychromone is not classified as a hazardous substance according to the
Globally Harmonized System (GHS), it is designated as slightly hazardous to water (Water
Hazard Class 1).[1] Therefore, it is imperative to prevent its entry into sewer systems or ground
and surface water.[1] Standard precautionary measures for handling chemicals should always
be followed.

Summary of Hazard Ratings:
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Hazard Classification Rating Description

Material that on exposure

under fire conditions would
NFPA Rating Health: 0, Fire: 0, Reactivity: O offer no hazard beyond that of

ordinary combustible material.

[1]

No significant risk to health,

HMIS Rating Health: 0, Fire: 0, Reactivity: 0 )

not flammable or reactive.[1]

The substance is not classified
GHS Label Elements None

as hazardous.[1]
Environmental Hazard Water Hazard Class 1 Slightly hazardous for water.[1]

Step-by-Step Disposal Procedures

The appropriate disposal method for 5,7-Dihydroxychromone depends on its form (solid,
solution, or empty container). The overarching principle is to manage all chemical waste
through your institution's Environmental Health and Safety (EHS) hazardous waste program.[2]

Disposal of Solid 5,7-Dihydroxychromone Waste

Unused or waste 5,7-Dihydroxychromone in its solid, crystalline form should be disposed of
as chemical waste.

Procedure:

o Containment: Place the solid waste in a suitable, sealable container. Ensure the container is
compatible with the chemical. Plastic bottles are often preferred over glass for hazardous
waste when compatibility is not an issue.[2]

o Labeling: Affix a hazardous waste tag to the container.[2] The label must include:
o The full chemical name: "5,7-Dihydroxychromone”. Do not use abbreviations.[2]

o The quantity of the waste.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://cdn.caymanchem.com/cdn/msds/29006m.pdf
https://cdn.caymanchem.com/cdn/msds/29006m.pdf
https://cdn.caymanchem.com/cdn/msds/29006m.pdf
https://cdn.caymanchem.com/cdn/msds/29006m.pdf
https://www.benchchem.com/product/b1664638?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b1664638?utm_src=pdf-body
https://www.benchchem.com/product/b1664638?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b1664638?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o The date of waste generation.
o Your name, department, and laboratory room number.[2]

o The words "Hazardous Waste".[2]

o Storage: Store the sealed and labeled container in a designated satellite accumulation area
within your laboratory. Ensure it is segregated from incompatible materials.[3]

e Pickup: Arrange for pickup by your institution's EHS department according to their specific
procedures.[2][4]

Disposal of 5,7-Dihydroxychromone Solutions

Solutions of 5,7-Dihydroxychromone, typically prepared in solvents like methanol or DMSO,
must be treated as hazardous waste due to the nature of the solvent.

Procedure:

o Containment: Collect the solution in a designated, sealable waste container. Do not mix with
incompatible waste streams. For instance, halogenated and non-halogenated solvent wastes
should be kept separate.[5]

o Labeling: Label the container clearly as "Hazardous Waste".[2] On the tag, list all chemical
constituents and their approximate percentages (e.g., "5,7-Dihydroxychromone in
Methanol, <1%"; "Methanol, >99%").[2]

o Storage: Keep the waste container tightly closed except when adding waste.[6] Store it in a
secondary containment bin within a designated satellite accumulation area.

e Pickup: Once the container is full or ready for disposal, submit a hazardous waste pickup
request to your EHS office.[4]

Disposal of Empty Containers

Containers that previously held 5,7-Dihydroxychromone must be decontaminated before
being disposed of as regular trash.
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Procedure:

o Decontamination: Perform a triple rinse of the empty container with a suitable solvent that
can dissolve the chemical, such as methanol.[3][6]

¢ Rinsate Collection: The solvent rinsate from the three rinses must be collected and disposed
of as hazardous chemical waste, following the procedure for solutions described above.[6]

o Container Disposal: After triple-rinsing and allowing the container to air-dry in a ventilated
area (e.g., a chemical fume hood), deface or remove the original chemical label.[3][4] The
clean, dry, and unlabeled container can then be disposed of in the regular laboratory trash.[3]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 5,7-
Dihydroxychromone in its various forms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://cdn.caymanchem.com/cdn/msds/29006m.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1664638#5-7-dihydroxychromone-proper-disposal-procedures
https://www.benchchem.com/product/b1664638#5-7-dihydroxychromone-proper-disposal-procedures
https://www.benchchem.com/product/b1664638#5-7-dihydroxychromone-proper-disposal-procedures
https://www.benchchem.com/product/b1664638#5-7-dihydroxychromone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664638?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

